2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide

• Molecular Formula: C20H25IN2O3
• Molecular Weight: 468.3 g/mol
• IUPAC Name: 2-[2-iodo-6-methoxy-4-(propylaminomethyl)phenoxy]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H25IN2O3/c1-4-9-22-12-15-10-16(21)20(18(11-15)25-3)26-13-19(24)23-17-8-6-5-7-14(17)2/h5-8,10-11,22H,4,9,12-13H2,1-3H3,(H,23,24)
• InChI Key: OZAWBIKSLHRCGX-UHFFFAOYSA-N
• SMILES: CCCNCC1=CC(=C(C(=C1)I)OCC(=O)NC2=CC=CC=C2C)OC

Description

2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide, also known as RWJ-67657, is a chemical compound that has been studied extensively for its potential therapeutic applications in the treatment of various diseases. This compound belongs to the class of selective serotonin reuptake inhibitors (SSRIs) and has been shown to have a high affinity for the serotonin transporter protein.

Mechanism of Action

The mechanism of action of 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide involves its ability to inhibit the reuptake of serotonin by the serotonin transporter protein. This leads to an increase in the concentration of serotonin in the synaptic cleft, which is thought to be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide has been shown to have a range of biochemical and physiological effects. Studies have shown that it can increase the levels of serotonin and other neurotransmitters in the brain, which can lead to improvements in mood and emotional regulation. Additionally, 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide in lab experiments is its high affinity for the serotonin transporter protein, which makes it a useful tool for studying the role of this protein in various physiological processes. However, one limitation is that the compound has not been extensively studied in humans, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide. One area of research could focus on its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies could be conducted to investigate its anti-inflammatory effects and potential use in the treatment of inflammatory diseases. Finally, more research could be conducted to better understand the pharmacokinetics and pharmacodynamics of 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide, which could lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis of 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide involves a series of chemical reactions that begin with the reaction of 2-iodo-6-methoxyphenol with propylamine to form 2-iodo-6-methoxy-4-[(propylamino)methyl]phenol. This intermediate is then reacted with 2-methylphenylacetyl chloride to form the final product, 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide.

Scientific Research Applications

2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its use as a potential treatment for depression and anxiety disorders. Studies have shown that 2-{2-iodo-6-methoxy-4-[(propylamino)methyl]phenoxy}-N-(2-methylphenyl)acetamide has a high affinity for the serotonin transporter protein, which is involved in the regulation of mood and emotion.